Cas no 2680846-21-1 (4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

4-Chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is a specialized benzoic acid derivative featuring a chloro, methoxy, and allyloxycarbonylamino functional group at the 4, 2, and 6 positions, respectively. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization, particularly in the development of pharmacologically active molecules or agrochemical intermediates. The presence of the allyloxycarbonylamino group offers potential for selective deprotection or polymerization applications. Its well-defined reactivity profile makes it a valuable building block for constructing complex heterocycles or functionalized aromatic systems. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and heat.
4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid structure
2680846-21-1 structure
Product Name:4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
CAS No:2680846-21-1
MF:C12H12ClNO5
MW:285.680382728577
CID:5636757
PubChem ID:165918377
Update Time:2025-06-14

4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
    • EN300-28287134
    • 2680846-21-1
    • 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
    • Inchi: 1S/C12H12ClNO5/c1-3-4-19-12(17)14-8-5-7(13)6-9(18-2)10(8)11(15)16/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
    • InChI Key: MXEFJGHUJIJWPH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C(=O)O)=C(C=1)NC(=O)OCC=C)OC

Computed Properties

  • Exact Mass: 285.0404002g/mol
  • Monoisotopic Mass: 285.0404002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.9Ų

4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28287134-0.05g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
0.05g
$1104.0 2023-09-08
Enamine
EN300-28287134-0.1g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
0.1g
$1157.0 2023-09-08
Enamine
EN300-28287134-0.25g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
0.25g
$1209.0 2023-09-08
Enamine
EN300-28287134-0.5g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
0.5g
$1262.0 2023-09-08
Enamine
EN300-28287134-1.0g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
1g
$1701.0 2023-05-25
Enamine
EN300-28287134-2.5g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
2.5g
$2576.0 2023-09-08
Enamine
EN300-28287134-5.0g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
5g
$4930.0 2023-05-25
Enamine
EN300-28287134-10.0g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
10g
$7312.0 2023-05-25
Enamine
EN300-28287134-1g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
1g
$1315.0 2023-09-08
Enamine
EN300-28287134-5g
4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680846-21-1
5g
$3812.0 2023-09-08

Additional information on 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Research Briefing on 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680846-21-1)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680846-21-1). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent findings, methodologies, and implications for future research.

The compound, characterized by its unique chemical structure, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways. The presence of both chloro and methoxy functional groups, along with the prop-2-en-1-yloxy carbonylamino moiety, contributes to its reactivity and binding affinity, making it a promising candidate for further exploration.

One of the primary research objectives has been to elucidate the compound's mechanism of action and its interactions with biological targets. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability. Additionally, computational modeling studies have provided insights into its conformational dynamics and potential binding modes with target proteins.

Recent experimental results demonstrate that 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, its synthetic versatility allows for structural modifications to enhance potency and selectivity, as evidenced by preliminary structure-activity relationship (SAR) studies.

In conclusion, the compound 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid represents a valuable scaffold in medicinal chemistry. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in various disease models. Future directions include in vivo studies to assess bioavailability and toxicity, as well as the development of derivatives with improved efficacy. This briefing underscores the importance of continued investigation into this compound and its derivatives for advancing drug discovery efforts.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent